N-pentyl-N-{3-[(1-phenyl-1H-tetraazol-5-yl)oxy]benzyl}amine

• Molecular Formula: C19H23N5O
• Molecular Weight: 337.4 g/mol
• IUPAC Name: N-[[3-(1-phenyltetrazol-5-yl)oxyphenyl]methyl]pentan-1-amine
• InChI: InChI=1S/C19H23N5O/c1-2-3-7-13-20-15-16-9-8-12-18(14-16)25-19-21-22-23-24(19)17-10-5-4-6-11-17/h4-6,8-12,14,20H,2-3,7,13,15H2,1H3
• InChI Key: IIDFPZWZKYTUKG-UHFFFAOYSA-N
• SMILES: CCCCCNCC1=CC(=CC=C1)OC2=NN=NN2C3=CC=CC=C3

Description

N-pentyl-N-{3-[(1-phenyl-1H-tetraazol-5-yl)oxy]benzyl}amine is a chemical compound that is commonly known as L-745,870. It is a selective antagonist of the neurokinin-1 (NK1) receptor, which is a G protein-coupled receptor that is involved in the regulation of pain, inflammation, and stress responses. L-745,870 has been extensively studied for its potential therapeutic applications in various diseases, including depression, anxiety, and substance abuse disorders.

Mechanism of Action

L-745,870 is a selective antagonist of the N-pentyl-N-{3-[(1-phenyl-1H-tetraazol-5-yl)oxy]benzyl}amine receptor, which is a G protein-coupled receptor that is involved in the regulation of pain, inflammation, and stress responses. By blocking the activation of the this compound receptor, L-745,870 reduces the release of substance P, a neuropeptide that is involved in the transmission of pain and stress signals in the brain. This results in a reduction of pain, inflammation, and stress responses.
Biochemical and Physiological Effects:
L-745,870 has been shown to have several biochemical and physiological effects. In preclinical studies, L-745,870 has been shown to reduce the release of substance P in the brain, which results in a reduction of pain, inflammation, and stress responses. It has also been shown to reduce the rewarding effects of drugs of abuse, such as cocaine and alcohol, and to prevent relapse in animal models of addiction.

Advantages and Limitations for Lab Experiments

One of the advantages of using L-745,870 in lab experiments is its selectivity for the N-pentyl-N-{3-[(1-phenyl-1H-tetraazol-5-yl)oxy]benzyl}amine receptor, which allows for more precise targeting of this receptor in the brain. However, one of the limitations of using L-745,870 is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of L-745,870. One area of research is the development of more selective and potent N-pentyl-N-{3-[(1-phenyl-1H-tetraazol-5-yl)oxy]benzyl}amine receptor antagonists for the treatment of depression, anxiety, and substance abuse disorders. Another area of research is the investigation of the potential role of the this compound receptor in other diseases, such as chronic pain and inflammatory disorders. Additionally, the development of new imaging techniques for the this compound receptor could provide valuable insights into its role in the brain and its potential as a therapeutic target.

Synthesis Methods

The synthesis of L-745,870 involves several steps, including the coupling of 4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine with 3-(1-phenyltetrazol-5-yl)phenol, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained after purification by chromatography.

Scientific Research Applications

L-745,870 has been extensively studied for its potential therapeutic applications in various diseases, including depression, anxiety, and substance abuse disorders. In preclinical studies, L-745,870 has been shown to reduce the symptoms of depression and anxiety in animal models. It has also been shown to reduce the rewarding effects of drugs of abuse, such as cocaine and alcohol, and to prevent relapse in animal models of addiction.